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Compound of Interest

Compound Name: 3-Chloro-2-vinylphenol

Cat. No.: B8761548

Get Quote

Understanding the Hazard: The Chemical Profile of
3-Chloro-2-vinylphenol
3-Chloro-2-vinylphenol (CAS No. 145706-55-4) is a halogenated phenolic compound.[1][2] Its

structure, featuring a chlorinated aromatic ring and a reactive vinyl group, necessitates a

cautious approach to its handling and disposal. While a specific, comprehensive Safety Data

Sheet (SDS) for this exact compound is not widely available, its hazards can be inferred from

structurally related chemicals like other chlorinated phenols and vinyl compounds.

Based on data from analogous compounds, 3-chloro-2-vinylphenol should be treated as a

hazardous substance with the potential for severe health and environmental effects.[3]

Chlorinated phenols, as a class, are recognized for their toxicity and are regulated by agencies

such as the U.S. Environmental Protection Agency (EPA).[4][5]

Table 1: Anticipated Hazard Profile of 3-Chloro-2-vinylphenol
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Hazard Classification Description
Rationale and Supporting
Evidence

Acute Toxicity / Corrosivity

Expected to be harmful if

swallowed and to cause

severe skin burns and eye

damage.[3]

Analogous chlorinated phenols

are classified as corrosive and

harmful.[3] The phenolic

hydroxyl group contributes to

its acidic and corrosive nature.

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[3][6]

Chlorinated phenols are known

environmental pollutants that

can persist in ecosystems.[5]

[7] Releases to water or soil

should be strictly avoided.[5]

Reactivity

The vinyl group presents a

potential for hazardous

polymerization. The compound

may be incompatible with

strong oxidizing agents, acid

anhydrides, and acid chlorides.

[6]

Vinyl compounds can undergo

exothermic polymerization.

Intense heating may lead to

the formation of explosive

mixtures with air.[3]

Combustibility Likely a combustible liquid.

Many organic phenols are

combustible. Vapors may be

heavier than air and spread

along floors.[3]

The Cornerstone of Safety: Personal Protective
Equipment (PPE)
Given the anticipated hazards, stringent adherence to PPE protocols is mandatory when

handling 3-chloro-2-vinylphenol in any form, including as waste.

Table 2: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802295&DocumentType=MSD&DocumentId=802295_SDS_MY_EN.PDF&DocumentUID=17780547&Language=EN&Country=MY&Origin=PDP
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802295&DocumentType=MSD&DocumentId=802295_SDS_MY_EN.PDF&DocumentUID=17780547&Language=EN&Country=MY&Origin=PDP
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802295&DocumentType=MSD&DocumentId=802295_SDS_MY_EN.PDF&DocumentUID=17780547&Language=EN&Country=MY&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC109810050&productDescription=3-CHLOROPHENOL%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.atsdr.cdc.gov/toxprofiles/tp107-c5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3649668/
https://www.atsdr.cdc.gov/toxprofiles/tp107-c5.pdf
https://www.fishersci.com/store/msds?partNumber=AC109810050&productDescription=3-CHLOROPHENOL%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802295&DocumentType=MSD&DocumentId=802295_SDS_MY_EN.PDF&DocumentUID=17780547&Language=EN&Country=MY&Origin=PDP
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802295&DocumentType=MSD&DocumentId=802295_SDS_MY_EN.PDF&DocumentUID=17780547&Language=EN&Country=MY&Origin=PDP
https://www.benchchem.com/product/b8761548/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-3-chloro-2-vinylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye & Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

that can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

To prevent skin contact, which

can cause severe burns and

toxicity.[8]

Body Protection

A fully buttoned lab coat and a

chemical-resistant apron for

larger quantities.

To protect the body from

accidental spills and

contamination.[9]

Respiratory Protection

All handling should occur in a

certified chemical fume hood to

avoid inhalation of vapors.[6]

Vapors may cause respiratory

irritation.[3]

The Disposal Workflow: A Step-by-Step Protocol
The primary and universally recommended method for the disposal of 3-chloro-2-vinylphenol
is through a licensed hazardous waste disposal company.[10] On-site chemical neutralization is

not advised due to the compound's reactive nature and the potential for uncontrolled side

reactions.

Step 1: Waste Segregation and Collection
The fundamental principle of hazardous waste management is segregation at the source.[11]

This prevents dangerous reactions and facilitates proper disposal.

Designate a Specific Waste Stream: 3-Chloro-2-vinylphenol waste must be collected in a

dedicated container labeled "Halogenated Organic Waste".[11][12]

Container Requirements: Use a clean, dry, and chemically compatible container, such as a

glass or high-density polyethylene (HDPE) bottle with a secure, tight-fitting lid.[9] Ensure the

container is in good condition and free from external contamination.[11]

What to Collect:
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Pure Compound and Solutions: All unused, expired, or surplus 3-chloro-2-vinylphenol
and its concentrated solutions.

Contaminated Materials: Any disposable labware that has come into direct contact with the

chemical, including pipette tips, gloves, weigh boats, and absorbent paper. These items

are considered solid hazardous waste and should be collected in a separate, clearly

labeled, and sealed container or bag.[8][9]

Crucial "Do Not's":

DO NOT mix 3-chloro-2-vinylphenol waste with other waste streams, especially non-

halogenated solvents, acids, bases, or oxidizers.[13] Mixing can lead to unpredictable and

hazardous chemical reactions.

DO NOT fill the waste container beyond 90% of its capacity to allow for vapor expansion

and prevent spills.[11]

DO NOT dispose of this chemical down the drain or in the regular trash.[9] This is a

serious regulatory violation and poses a significant environmental threat.[5]

Step 2: Proper Labeling of Waste Containers
Accurate and detailed labeling is a legal requirement and is critical for the safety of all

personnel handling the waste.

Mandatory Information: The label must clearly display:

The words "Hazardous Waste"[9]

The full chemical name: "3-Chloro-2-vinylphenol" (avoid abbreviations)[8]

The specific hazard characteristics: "Toxic, Corrosive, Environmental Hazard"

The date when waste was first added to the container.

Step 3: Safe Storage of Hazardous Waste
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Proper storage of the collected waste is vital to prevent accidents and ensure a safe laboratory

environment.

Designated Storage Area: Store the sealed waste container in a designated, secure satellite

accumulation area or a central hazardous waste storage area.

Ventilation and Containment: The storage area must be well-ventilated. It is best practice to

store liquid waste containers within secondary containment (e.g., a chemical-resistant tray or

tub) to contain any potential leaks.

Segregation in Storage: Keep the halogenated waste container segregated from

incompatible materials, particularly strong oxidizing agents.[6]

Step 4: Arranging for Professional Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste contractor to schedule a pickup.

Documentation: Ensure all necessary paperwork and waste logs are completed as required

by your institution and local regulations.

Disposal Decision Workflow
The following diagram outlines the logical flow for the proper management and disposal of 3-
chloro-2-vinylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8761548?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

